Cas no 29462-74-6 (Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1))

Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1) structure
29462-74-6 structure
Product Name:Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)
CAS No:29462-74-6
MF:C18H35NaO5S
MW:386.522276163101
CID:278309
PubChem ID:23687239
Update Time:2025-04-19

Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-sulfo-,1-hexadecyl ester, sodium salt (1:1)
    • sodium,2-hexadecoxy-2-oxoethanesulfonate
    • Acetic acid, sulfo-, 1-hexadecyl ester, sodium salt
    • Sodium 1-hexadecyl sulphonatoacetate
    • sodium 2-(hexadecyloxy)-2-oxoethanesulfonate
    • Sodium palmityl sulfoacetate
    • sodium;2-hexadecoxy-2-oxoethanesulfonate
    • NS00028709
    • EINECS 249-651-4
    • Acetic acid, 2-sulfo-, 1-hexadecyl ester, sodium salt (1:1)
    • 29462-74-6
    • DTXSID0067474
    • SODIUM 1-HEXADECYL SULFONATOACETATE
    • SCHEMBL11701087
    • Inchi: 1S/C18H36O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18(19)17-24(20,21)22;/h2-17H2,1H3,(H,20,21,22);/q;+1/p-1
    • InChI Key: YSDHJRVISXLHKX-UHFFFAOYSA-M
    • SMILES: S(CC(=O)OCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 386.21045
  • Monoisotopic Mass: 386.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 393
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 83.5

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